Cas no 201677-59-0 (N-5-(1R)-2-Bromo-1-hydroxyethyl-2-(phenylmethoxy)phenylformamide)

• Product Name: N-5-(1R)-2-Bromo-1-hydroxyethyl-2-(phenylmethoxy)phenylformamide
• CAS No: 201677-59-0
• MF: C₁₆H₁₆BrNO₃
• MW: 350.207143783569
• MDL: MFCD11053534
• CID: 66622
• PubChem ID: 11142645
• Update Time: 2025-07-09

N-5-(1R)-2-Bromo-1-hydroxyethyl-2-(phenylmethoxy)phenylformamide Chemical and Physical Properties

Names and Identifiers

• (R)-N-[5-(2-Bromo-1-hydroxyethyl)-2-(phenylmethoxy)phenyl]formamide
• (R)-N-(2-(Benzyloxy)-5-(2-bromo-1-hydroxyethyl)phenyl)formamide
• Formamide,N-[5-[(1R)-2-bromo-1-hydroxyethyl]-2-(phenylmethoxy)phenyl]-
• N-(2-(benzyloxy)-5-(2-bromo-1-hydroxyethyl)phenyl)formamide
• N-[5-[(1R)-2-bromo-1-hydroxyethyl]-2-phenylmethoxyphenyl]formamide
• (R)-2-bromo-1-[4-(benzyloxy)-3-(formylamino)phenyl]ethanol
• (R)-N-[2-Benzyloxy-5-(2-bromo-1-hydroxy-ethyl)-phenyl]-formamide
• Formamide,N-[5-(2-bromo-1-hydroxyethyl)-2-(phenylmethoxy)phenyl]-,(R)
• N-(2-(benzyloxy)-5-((R)-2-bromo-1-hydroxyethyl
• N-(2-benzyloxy-5-(2-bromo-1(R)-hydroxyethyl)phenyl)formamide
• N-[5-((1R)-2-bromo-1-hydroxyethyl)-2-(phenylmethoxy)phenyl]carboxamide
• (R)-N-[2-(Benzyloxy)-5-(2-bromo-1-hydroxyethyl)phenyl]formamide
• HKSUZIIGCSOMPX-HNNXBMFYSA-N
• AX8047833
• ST24035594
• Y3135
• 677B590
• (R)-2-Bromo-1-(3-formamido-4-benzyloxyphenyl)ethanol
• A879799
• C16H16BrNO3
• 201677-59-0
• Q-101036
• (R)-N-[2-Benzyloxy-5-(2-bromo-1-hydroxy-ethyl) -phenyl]-formamide
• DTXSID40456769
• DS-15523
• LT0055
• Formamide, N-[5-[(1R)-2-bromo-1-hydroxyethyl]-2-(phenylmethoxy)phenyl]-
• N-[2-Benzyloxy-5-(2-bromo-1-(R)-hydroxyethyl)phenyl]formamide
• N-{2-(benzyloxy)-5-[(1R)-2-bromo-1-hydroxyethyl]phenyl}formamide
• AKOS016009543
• CS-0158607
• N-[2-(BENZYLOXY)-5-[(1R)-2-BROMO-1-HYDROXYETHYL]PHENYL]FORMAMIDE
• MFCD11053534
• SCHEMBL274550
• N-[5-[(1R)-2-Bromo-1-hydroxyethyl]-2-(phenylmethoxy)phenyl]formamide
• N-5-(1R)-2-Bromo-1-hydroxyethyl-2-(phenylmethoxy)phenylformamide

• MDL： MFCD11053534
• Inchi： 1S/C16H16BrNO3/c17-9-15(20)13-6-7-16(14(8-13)18-11-19)21-10-12-4-2-1-3-5-12/h1-8,11,15,20H,9-10H2,(H,18,19)/t15-/m0/s1
• InChI Key： HKSUZIIGCSOMPX-HNNXBMFYSA-N
• SMILES： BrC[C@@H](C1C=CC(=C(C=1)NC=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 349.03100
• Monoisotopic Mass: 349.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 2.5

Experimental Properties

• Density: 1.489
• Boiling Point: 559.644°C at 760 mmHg
• Flash Point: 559.644 °C at 760 mmHg
• Refractive Index: 1.652
• PSA: 58.56000
• LogP: 3.97110

N-5-(1R)-2-Bromo-1-hydroxyethyl-2-(phenylmethoxy)phenylformamide Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-5-(1R)-2-Bromo-1-hydroxyethyl-2-(phenylmethoxy)phenylformamide

Comprehensive Overview of N-5-(1R)-2-Bromo-1-hydroxyethyl-2-(phenylmethoxy)phenylformamide (CAS No. 201677-59-0)

N-5-(1R)-2-Bromo-1-hydroxyethyl-2-(phenylmethoxy)phenylformamide (CAS No. 201677-59-0) is a specialized organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique bromo-hydroxyethyl and phenylmethoxy functional groups, has garnered attention for its potential role in drug development, particularly in targeting enzyme inhibition and receptor modulation. Its molecular structure, featuring a chiral center at the (1R) position, makes it a valuable intermediate for asymmetric synthesis.

In recent years, the demand for chiral intermediates like N-5-(1R)-2-Bromo-1-hydroxyethyl-2-(phenylmethoxy)phenylformamide has surged due to the growing emphasis on enantioselective drug design. Researchers are increasingly exploring its utility in the synthesis of bioactive molecules, leveraging its bromine and hydroxyethyl moieties for further functionalization. The compound's phenylmethoxy group also enhances its solubility in organic solvents, facilitating its use in multi-step synthetic pathways.

One of the most frequently searched questions related to this compound is: "What are the applications of CAS No. 201677-59-0 in drug discovery?" Studies suggest that this molecule serves as a key building block for developing inhibitors of specific enzymes involved in inflammatory pathways. Its bromo substituent allows for cross-coupling reactions, a hot topic in modern medicinal chemistry, as highlighted by the rise of Pd-catalyzed reactions in pharmaceutical synthesis.

Another trending topic is the compound's role in green chemistry. With sustainability becoming a priority, researchers are investigating eco-friendly methods to synthesize N-5-(1R)-2-Bromo-1-hydroxyethyl-2-(phenylmethoxy)phenylformamide. Techniques such as microwave-assisted synthesis and biocatalysis are being explored to reduce waste and energy consumption, aligning with the principles of green synthesis.

The compound's chiral purity is another critical aspect, often queried as "How to ensure enantiomeric purity of CAS 201677-59-0?" Advanced chromatographic methods, including HPLC and chiral SFC, are employed to validate its optical purity, ensuring its suitability for high-value applications. This focus on quality control resonates with the pharmaceutical industry's stringent standards.

In summary, N-5-(1R)-2-Bromo-1-hydroxyethyl-2-(phenylmethoxy)phenylformamide (CAS No. 201677-59-0) represents a versatile and high-potential compound in synthetic and medicinal chemistry. Its unique structural features, combined with its applicability in cutting-edge research areas like enantioselective synthesis and sustainable chemistry, make it a subject of ongoing scientific interest. As the field evolves, this compound is likely to play an increasingly prominent role in the development of next-generation therapeutics.